Cas no 478076-89-0 (1-(3-Methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-isopropyloxime)

• Product Name: 1-(3-Methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-isopropyloxime
• CAS No: 478076-89-0
• MF: C₁₅H₁₇N₃OS
• MW: 287.37998175621
• MDL: MFCD01871650
• CID: 5019875
• Update Time: 2026-02-28

1-(3-Methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-isopropyloxime Chemical and Physical Properties

Names and Identifiers

• 1-(3-methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-isopropyloxime
• 1-(3-Methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-isopropyloxime

• MDL： MFCD01871650
• Inchi： 1S/C15H17N3OS/c1-9(2)19-17-10(3)14-11(4)18-13-8-6-5-7-12(13)16-15(18)20-14/h5-9H,1-4H3/b17-10+
• InChI Key： LAXQFHOHQCUXBY-LICLKQGHSA-N
• SMILES： S1C(/C(/C)=N/OC(C)C)=C(C)N2C1=NC1C=CC=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 387
• XLogP3: 4.3
• Topological Polar Surface Area: 67.1

Additional information on 1-(3-Methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-isopropyloxime

1-(3-Methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-isopropyloxime: A Comprehensive Overview

The compound with CAS No. 478076-89-0, known as 1-(3-Methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-isopropyloxime, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug discovery and material science. The long-tail keyword for this compound is often referred to as "O-isopropyloxime derivative of 1-(3-methylthiazolo[benzimidazolyl])ethanone", which highlights its structural uniqueness and functional groups.

The molecular structure of this compound is characterized by a fused heterocyclic system, specifically a [1,3]thiazolo[3,2-a][1,3]benzimidazole ring system. This system is further substituted with a methyl group at the 3-position and an O-isopropyloxime group at the 2-position. The presence of these substituents significantly influences the compound's chemical reactivity and biological activity. Recent studies have demonstrated that such heterocyclic systems are promising candidates for developing novel therapeutic agents due to their ability to interact with various biological targets.

One of the most intriguing aspects of this compound is its potential as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs that maintain similar physical and chemical properties while offering improved pharmacokinetic profiles. The O-isopropyloxime group in this molecule has been shown to enhance its stability and solubility, making it an attractive candidate for drug delivery systems. Furthermore, the thiazole and benzimidazole moieties are known for their ability to act as hydrogen bond donors and acceptors, which are critical for molecular recognition in biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various protein targets. For instance, molecular docking studies have revealed that this compound exhibits strong binding interactions with enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate ion channels has been explored in the context of neurodegenerative diseases, further underscoring its versatility in therapeutic applications.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the fused heterocyclic ring system through cyclization reactions and the subsequent introduction of the O-isopropyloxime group via nucleophilic substitution. The optimization of reaction conditions has been a focal point for researchers aiming to improve yield and purity. Recent breakthroughs in asymmetric catalysis have also opened new avenues for enantioselective synthesis of this compound, which is crucial for developing chiral pharmaceuticals.

In terms of applications beyond pharmacology, this compound has shown promise in materials science as a precursor for advanced polymers and coatings. Its ability to form stable covalent bonds under mild conditions makes it an ideal candidate for polymerization reactions. Researchers have also explored its use in developing stimuli-responsive materials that can undergo structural changes in response to external stimuli such as temperature or pH levels.

From an environmental perspective, the ecological impact of this compound has been a subject of recent investigations. Studies have shown that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is needed to assess its long-term effects on ecosystems and biodegradation pathways.

In conclusion, 1-(3-Methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-isopropyloxime (CAS No. 478076-89-0) stands out as a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing both scientific knowledge and technological innovations.